Cas no 2171278-48-9 ((2S,3R)-3-(benzyloxy)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: (2S,3R)-3-(benzyloxy)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171278-48-9
• MF: C₃₂H₃₆N₂O₆
• MW: 544.638049125671
• CID: 6204006
• PubChem ID: 165512786
• Update Time: 2025-07-15

(2S,3R)-3-(benzyloxy)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-(benzyloxy)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• (2S,3R)-3-(benzyloxy)-2-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• 2171278-48-9
• EN300-1537447

• Inchi： 1S/C32H36N2O6/c1-4-32(5-2,30(37)33-28(29(35)36)21(3)39-19-22-13-7-6-8-14-22)34-31(38)40-20-27-25-17-11-9-15-23(25)24-16-10-12-18-26(24)27/h6-18,21,27-28H,4-5,19-20H2,1-3H3,(H,33,37)(H,34,38)(H,35,36)/t21-,28+/m1/s1
• InChI Key： PRIOGFMETVSISP-PIKZIKFNSA-N
• SMILES： O(C(NC(C(N[C@H](C(=O)O)[C@@H](C)OCC1C=CC=CC=1)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 544.25733687g/mol
• Monoisotopic Mass: 544.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3R)-3-(benzyloxy)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Comprehensive Analysis of (2S,3R)-3-(benzyloxy)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171278-48-9)

The compound (2S,3R)-3-(benzyloxy)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid, identified by its CAS No. 2171278-48-9, is a sophisticated chiral molecule with significant applications in pharmaceutical research and peptide synthesis. Its complex structure features a benzyloxy group, an ethyl side chain, and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, making it a valuable intermediate in the development of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential role in targeted drug delivery and enzyme inhibition studies.

In recent years, the demand for chiral building blocks like (2S,3R)-3-(benzyloxy)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has surged, driven by advancements in peptide-based therapeutics and precision medicine. The Fmoc group in this compound is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. This aligns with the growing trend of AI-driven drug discovery, where computational models predict the efficacy of such intermediates in novel drug formulations.

The stereochemistry of (2S,3R)-3-(benzyloxy)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is critical for its biological activity. The (2S,3R) configuration ensures optimal interaction with enzymatic targets, a feature highly sought after in asymmetric synthesis. This specificity has sparked discussions in scientific forums about its potential in treating metabolic disorders, a hot topic in biomedical research. Additionally, its benzyloxy moiety enhances solubility, addressing a common challenge in drug formulation.

From a synthetic perspective, the compound’s CAS No. 2171278-48-9 is frequently referenced in patents related to peptide mimetics and prodrugs. Its stability under acidic conditions makes it suitable for deprotection strategies in multi-step syntheses. Laboratories focusing on green chemistry are also exploring eco-friendly routes to produce this intermediate, reflecting the industry’s shift toward sustainable practices. These aspects resonate with search trends highlighting "Fmoc-protected amino acids" and "chiral synthesis optimization."

Quality control of (2S,3R)-3-(benzyloxy)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid involves rigorous HPLC and NMR analyses to ensure enantiomeric purity, a key concern for regulatory compliance. The compound’s logP and pKa values are often queried in databases, underscoring its relevance in ADMET profiling. As the pharmaceutical industry embraces continuous manufacturing, such data points become indispensable for process scalability.

In conclusion, (2S,3R)-3-(benzyloxy)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171278-48-9) exemplifies the intersection of structural complexity and therapeutic potential. Its versatility in peptide engineering and alignment with cutting-edge research trends positions it as a compound of enduring interest. Future studies may explore its utility in bioconjugation or as a scaffold for small-molecule inhibitors, further expanding its scientific footprint.